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Compound of Interest

Compound Name: Sgc-cbp30

Cat. No.: B612240 Get Quote

Proper management and disposal of chemical probes are paramount to ensuring laboratory

safety and environmental protection. This guide provides essential logistical and safety

information for researchers, scientists, and drug development professionals working with SGC-
CBP30, a potent inhibitor of the CREB-binding protein (CBP) and p300 bromodomains.

Adherence to these procedures is critical for minimizing risks and complying with regulatory

standards.

Hazard Identification and Safety Precautions
Before handling SGC-CBP30, it is crucial to understand its potential hazards. While one Safety

Data Sheet (SDS) classifies the compound as not hazardous under the Globally Harmonized

System (GHS)[1], another indicates potential long-term adverse effects on aquatic life[2]. Due

to this conflicting information, it is prudent to handle SGC-CBP30 with care, assuming it may

pose environmental risks.

Key Precautionary Measures:

Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a

lab coat, safety glasses, and chemical-resistant gloves.

Environmental Protection: Avoid release to the environment[2]. Prevent the chemical from

entering sewers or surface and ground water[2].
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Engineering Controls: Handle the solid compound and prepare solutions in a well-ventilated

area or a chemical fume hood to minimize inhalation exposure.

GHS Hazard
Classification

Code Statement Source

Hazardous to the

aquatic environment

— Chronic Hazard

Aquatic Chronic 4

H413: May cause long

lasting harmful effects

to aquatic life.

[2]

Precautionary

Statement

(Prevention)

P273
Avoid release to the

environment.
[2]

Precautionary

Statement (Disposal)
P501

Dispose of

contents/container in

accordance with

local/regional/national/

international

regulations.

[2]

Chemical Profile and Storage
Proper storage is essential for maintaining the stability and integrity of SGC-CBP30, as well as

for preventing accidental release.

Physical and Chemical Properties:

Appearance: Crystalline solid[3][4].

CAS Number: 1613695-14-9[2][4].

Molecular Formula: C28H33ClN4O3[3][4].

Molecular Weight: 509.0 g/mol [3][4].

Storage and Stability:
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Form
Storage
Temperature

Stability Recommendations

Solid (as supplied) -20°C ≥ 4 years

Store away from direct

light; use of a

desiccant is

recommended for

long-term storage[3]

[4].

Stock Solution (in

DMSO)
-20°C 1 month

Aliquot into working

volumes to avoid

repeated freeze-thaw

cycles[3][5].

Stock Solution (in

solvent)
-80°C 1 year

Aliquot into working

volumes to avoid

repeated freeze-thaw

cycles[5].

Solubility Data:

Solvent Maximum Concentration

DMSO ~19 mM or 10 mg/mL[3][4]

Ethanol ~9.8 mM or 5 mg/mL[3][4]

DMF 15 mg/mL[4]

DMF:PBS (pH 7.2) (1:5) 0.1 mg/mL[4]

Step-by-Step Disposal Procedures
Chemical waste must be collected and disposed of through your institution's Environmental

Health and Safety (EHS) department or equivalent hazardous waste program[6][7]. Never

dispose of SGC-CBP30 or its solutions down the drain or in the regular trash[6][8].
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Properly segregate waste into distinct, compatible categories to ensure safe handling and

disposal.

Solid Waste: Unused or expired SGC-CBP30 powder, and any labware heavily contaminated

with the solid (e.g., weigh boats, spatulas).

Liquid Waste: Unused stock solutions (e.g., in DMSO or ethanol), and aqueous media from

cell culture experiments containing SGC-CBP30.

Contaminated Sharps: Needles, syringes, or blades that have come into contact with SGC-
CBP30.

Contaminated Labware (Non-Sharps): Pipette tips, centrifuge tubes, flasks, and gloves with

incidental contamination.

Use appropriate, designated containers for each waste stream.

For Solid and Liquid Waste:

Select a sturdy, leak-proof container that is chemically compatible with the waste (e.g., a

high-density polyethylene bottle for liquids).

Affix a completed hazardous waste label provided by your EHS department.

Clearly list all chemical constituents by their full names and estimate their percentages

(e.g., "SGC-CBP30, <1%", "DMSO, 99%"). Do not use abbreviations[6].

Keep the container securely sealed at all times, except when adding waste[6][9].

Store the waste container in a designated satellite accumulation area (SAA) within the lab,

inside secondary containment (such as a plastic tub) to catch any potential leaks[6][9].

For Contaminated Sharps:

Place all contaminated sharps directly into a designated, puncture-proof sharps container.

Label the container as "Chemical Sharps Waste" and list "SGC-CBP30" as a contaminant.
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For Contaminated Labware (Non-Sharps):

Collect items like gloves and pipette tips in a durable, clear plastic bag lining a designated

solid waste pail[7].

Once full, seal the bag and label it clearly as "Hazardous Waste: Chemically Contaminated

Labware" and list SGC-CBP30.

Empty SGC-CBP30 vials or bottles must also be managed as hazardous waste.

Thoroughly empty the container of all contents[7].

Triple rinse the empty container with a suitable solvent (e.g., ethanol or acetone).

Collect all three rinsate washes as hazardous liquid waste and add it to your designated

liquid waste container[6][7].

Deface the original manufacturer's label to prevent confusion[7].

Dispose of the triple-rinsed container as instructed by your EHS office; some institutions may

allow disposal as non-hazardous glass or plastic waste after this procedure.

Once a waste container is full or has reached its accumulation time limit (e.g., 6 months),

contact your institution's EHS department to request a waste pickup[7]. Do not allow hazardous

waste to accumulate in the lab indefinitely.

SGC-CBP30 Mechanism of Action Workflow
SGC-CBP30 functions by competitively binding to the bromodomains of the transcriptional co-

activators CBP and p300. This action prevents these proteins from recognizing and binding to

acetylated lysine residues on histones and other proteins, thereby inhibiting downstream gene

transcription.
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Caption: Mechanism of SGC-CBP30 inhibiting CBP/p300-mediated gene transcription.

Disclaimer: This document provides general guidance. Researchers must always consult their

institution's specific Chemical Hygiene Plan and EHS department for local policies and

regulatory requirements regarding hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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